Cas no 129521-53-5 (3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-(2-thienyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-(2-thienyl)-
• CAS No: 129521-53-5
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 167872
• PubChem ID: 3075985
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-(2-thienyl)-
• 2-ethyl-4-methyl-5-thiophen-2-yl-1,2,4-triazol-3-one
• 2-ethyl-4-methyl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• DTXSID40156196
• SCHEMBL9254096
• CHEMBL319953
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2-ethyl-4-methyl-5-(2-thienyl)-
• 2,4-Dihydro-2-ethyl-4-methyl-5-(2-thienyl)-3H-1,2,4-triazol-3-one
• BRN 4185638
• 129521-53-5

• Inchi： 1S/C9H11N3OS/c1-3-12-9(13)11(2)8(10-12)7-5-4-6-14-7/h4-6H,3H2,1-2H3
• InChI Key： BQJKURVSYAWFBG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN(CC)C(N1C)=O

Computed Properties

• Exact Mass: 209.06243
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 35.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones